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Compound of Interest

Cyclopropyltriphenylphosphonium
Compound Name:
bromide

Cat. No.: B044507

In-Depth Technical Guide:
Cyclopropyltriphenylphosphonium Bromide

For Researchers, Scientists, and Drug Development Professionals
This guide provides core technical data on cyclopropyltriphenylphosphonium bromide, a

key reagent in organic synthesis. The information is presented to be readily accessible for
researchers and professionals in drug development and related scientific fields.

Physicochemical Properties

Cyclopropyltriphenylphosphonium bromide is a solid organic salt. A summary of its key
guantitative data is provided in the table below for easy reference and comparison.

Property Value Citations
Molecular Formula C21H20BrP [1]

Linear Formula CsHsP(CeHs)sBr

Molecular Weight 383.26 g/mol [1]

CAS Number 14114-05-7 [1]

Melting Point 178-181 °C

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b044507?utm_src=pdf-interest
https://www.benchchem.com/product/b044507?utm_src=pdf-body
https://www.benchchem.com/product/b044507?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0390589.htm?N=United%20Kingdom
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0390589.htm?N=United%20Kingdom
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0390589.htm?N=United%20Kingdom
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Considerations

Due to the scope of this guide, detailed experimental protocols are not included. However, it is
important to note that cyclopropyltriphenylphosphonium bromide is commonly used in
Wittig reactions to introduce a cyclopropylidene moiety. Researchers utilizing this reagent
should refer to established synthetic organic chemistry protocols for specific experimental

conditions and safety precautions.

Logical Relationship of Chemical Identifiers

The following diagram illustrates the relationship between the different identifiers for
cyclopropyltriphenylphosphonium bromide, providing a clear visual representation of how
the compound is cataloged and referenced in chemical databases.
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Caption: Relationship between chemical name, formulas, and molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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